(1-Benzyl-4-iodopiperidin-3-yl)methanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(1-Benzyl-4-iodopiperidin-3-yl)methanol is a piperidine-derived compound characterized by a benzyl group at the 1-position, an iodine substituent at the 4-position, and a hydroxymethyl group at the 3-position of the piperidine ring. The hydroxymethyl group enhances hydrophilicity, impacting solubility and metabolic pathways. This compound is of interest in medicinal chemistry due to its structural versatility, particularly in opioid receptor modulation, as suggested by analogs in synthetic studies .
Properties
Molecular Formula |
C13H18INO |
|---|---|
Molecular Weight |
331.19 g/mol |
IUPAC Name |
(1-benzyl-4-iodopiperidin-3-yl)methanol |
InChI |
InChI=1S/C13H18INO/c14-13-6-7-15(9-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2 |
InChI Key |
LZRUDZRNOFKLSS-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC(C1I)CO)CC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs and Similarity Scores
Key structural analogs and their similarity scores (based on piperidine core and substituent patterns) include:
| Compound Name | Substituents | Similarity Score | Key Features |
|---|---|---|---|
| (1-Benzylpiperidin-4-yl)methanol | Iodo → H at C4 | 0.75 | Lacks iodine; simpler structure |
| (1-Benzyl-4-fluoropiperidin-3-yl)methanol | Iodo → Fluoro at C4 | 0.74 | Electronegative halogen; smaller atom |
| 1-Benzyl-3-methylpiperidin-4-one | Methanol → Ketone; Iodo → Me | 1.00* | Ketone group; methyl substituent |
| (R)-(1-Benzylpiperidin-3-yl)-methanamine | Methanol → Amine | — | Amino group; stereospecific (R-configuration) |
| [1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl]-methanol | Benzyl → Pyrimidinyl | — | Heteroaromatic substituent |
*Note: The 1.00 similarity score for 1-Benzyl-3-methylpiperidin-4-one reflects algorithmic prioritization of the piperidine-benzyl scaffold over substituent differences .
Electronic and Reactivity Differences
- Halogen Substituents : The iodine atom in the target compound increases molecular weight (vs. fluoro analogs) and acts as a superior leaving group in nucleophilic substitutions compared to fluorine .
- Functional Groups : The hydroxymethyl group enhances hydrogen-bonding capacity, improving aqueous solubility relative to ketone or methyl-substituted analogs (e.g., 1-Benzyl-3-methylpiperidin-4-one) .
Data Table: Key Properties of Selected Analogs
*Calculated using fragment-based methods.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
